Cas no 1423118-06-2 (methyl 4-methylazepane-4-carboxylate)

• Product name: methyl 4-methylazepane-4-carboxylate
• CAS No: 1423118-06-2
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 5291480

methyl 4-methylazepane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-4-carboxylic acid, hexahydro-4-methyl-, methyl ester
• methyl 4-methylazepane-4-carboxylate

• Inchi： 1S/C9H17NO2/c1-9(8(11)12-2)4-3-6-10-7-5-9/h10H,3-7H2,1-2H3
• InChI Key： ZWUHUKMSQMNQFC-UHFFFAOYSA-N
• SMILES： N1CCCC(C)(C(OC)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on methyl 4-methylazepane-4-carboxylate

Introduction to Methyl 4-Methylazepane-4-Carboxylate (CAS No. 1423118-06-2)

Methyl 4-methylazepane-4-carboxylate, with the CAS number 1423118-06-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of azepanes, which are seven-membered nitrogen-containing heterocycles, and its structure incorporates a methyl group attached to the nitrogen atom and a carboxylate ester functionality at the fourth position of the azepane ring.

The synthesis of methyl 4-methylazepane-4-carboxylate has been explored through various routes, including ring-closing metathesis and other cycloaddition reactions. Recent studies have highlighted its potential as a versatile building block in organic synthesis, particularly in the construction of complex molecules with unique electronic and structural properties.

One of the most notable applications of this compound is in the development of advanced materials, such as stimuli-responsive polymers and self-healing materials. Researchers have demonstrated that incorporating methyl 4-methylazepane-4-carboxylate into polymer networks can significantly enhance their mechanical properties and responsiveness to external stimuli, such as temperature and pH changes.

In addition to its role in materials science, methyl 4-methylazepane-4-carboxylate has also been investigated for its potential in drug delivery systems. Its unique structure allows for controlled drug release mechanisms, making it a promising candidate for targeted therapies in the medical field.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the nitrogen atom's electron-rich environment and the conjugation effects within the azepane ring contribute to its high reactivity in various chemical transformations.

The study of methyl 4-methylazepane-4-carboxylate has also extended into biochemistry, where it has been used as a model compound to understand the interactions between nitrogen-containing heterocycles and biological systems. Preliminary results suggest that this compound exhibits moderate biocompatibility, making it a potential candidate for bio-inspired materials.

In conclusion, methyl 4-methylazepane-4-carboxylate (CAS No. 1423118-06-2) is a multifaceted compound with applications spanning organic synthesis, materials science, drug delivery, and biochemistry. Its unique structural features and reactivity make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic research and industrial applications.